Cas no 22869-99-4 (Metacycloprodigiosin)

Metacycloprodigiosin structure
Product name:Metacycloprodigiosin
CAS No:22869-99-4
MF:C25H33N3O
MW:391.549026250839
CID:283662
Metacycloprodigiosin Chemical and Physical Properties
Names and Identifiers
-
- 12-Azabicyclo[9.2.1]tetradeca-11(14),13-diene,2-ethyl-13-[[3-methoxy-5-(1H-pyrrol-2-yl)-2H-pyrrol-2-ylidene]methyl]-, (2R)-
- (-)-Metacycloprodigiosin
- 12-Azabicyclo[9.2.1]tetradeca-11(14),13-diene,2-ethyl-13-[(3-methoxy-5-pyrrol-2-yl-2H-pyrrol-2-ylidene)methyl]-, (-)- (8CI)
- Metacycloprodigiosin
- METACYCLOPRODIGININE
- 5-[3-Methoxy-5-(1H-pyrrole-2-yl)-2H-pyrrole-2-ylidenemethyl]-6-ethyl-2,4-nonano-1H-pyrrole
- CID 135475665
- (-)-2-Ethyl-13-[[3-methoxy-5-(1H-pyrrol-2-yl)-2H-pyrrol-2-ylidene]methyl]-12-azabicyclo[9.2.1]tetradeca-11(14),13(1)-diene
-
- Inchi: 1S/C25H33N3O/c1-3-18-11-8-6-4-5-7-9-12-19-15-20(18)22(27-19)16-24-25(29-2)17-23(28-24)21-13-10-14-26-21/h10,13-18,26-27H,3-9,11-12H2,1-2H3/b24-16-
- InChI Key: XEPVVPTUOMXJRW-JLPGSUDCSA-N
- SMILES: O(C)C1=CC(C2=CC=CN2)=N/C/1=C\C1=C2C=C(CCCCCCCCC2CC)N1
Computed Properties
- Exact Mass: 391.262
- Monoisotopic Mass: 391.262
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 638
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 1
- XLogP3: 6.653
- Topological Polar Surface Area: 53.2
Metacycloprodigiosin Related Literature
-
E. Wandersman,N. Quennouz,M. Fermigier,A. Lindner,O. du Roure Soft Matter, 2010,6, 5715-5719
-
Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
-
Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
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